Cas no 2229160-97-6 (4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol
• CAS No: 2229160-97-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6395496
• PubChem ID: 165628172
• Update Time: 2025-10-24

4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol
• 2229160-97-6
• EN300-1769220

• Inchi： 1S/C10H15N3O/c11-10(4-1-8(14)2-5-10)9-3-6-12-7-13-9/h3,6-8,14H,1-2,4-5,11H2
• InChI Key： NEBHGYJTSILDJX-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CN=CN=2)(CC1)N

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72Ų

Additional information on 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol (CAS No. 2229160-97-6)

The compound 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol (CAS No. 2229160-97-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive combination of a pyrimidine ring and a cyclohexanol backbone makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

One of the key features of 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol is its versatility in medicinal chemistry. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with enhanced bioactivity. This adaptability is crucial in addressing challenges such as drug resistance and improving bioavailability, topics frequently searched by professionals in the field.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol fits seamlessly into this paradigm, as its scaffold is compatible with structure-activity relationship (SAR) studies. These studies are essential for optimizing lead compounds, a process often explored in academic and industrial research.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are actively searching for novel neuroprotective agents. The pyrimidine moiety in 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol is known to interact with adenosine receptors, which are implicated in neuroinflammation and cognitive function. This connection makes it a promising candidate for further investigation.

From a synthetic perspective, 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol offers opportunities for green chemistry applications. Researchers are increasingly focused on sustainable synthesis methods to reduce environmental impact. The compound's modular structure allows for efficient catalytic transformations, a topic frequently discussed in organic chemistry forums and publications.

In summary, 4-amino-4-(pyrimidin-4-yl)cyclohexan-1-ol (CAS No. 2229160-97-6) represents a multifaceted tool for modern drug discovery. Its relevance to kinase research, neurodegeneration, and sustainable chemistry ensures its continued importance in scientific literature and industrial applications. As the field evolves, this compound is likely to remain at the forefront of innovative therapeutic strategies.